![molecular formula C8H12F3N3O3 B1523529 1-(3-Ethyl-1,2,4-oxadiazol-5-yl)ethanamine 2,2,2-trifluoroacetate CAS No. 1255717-29-3](/img/structure/B1523529.png)
1-(3-Ethyl-1,2,4-oxadiazol-5-yl)ethanamine 2,2,2-trifluoroacetate
Overview
Description
Molecular Structure Analysis
The molecular structure of “1-(3-Ethyl-1,2,4-oxadiazol-5-yl)ethanamine 2,2,2-trifluoroacetate” involves a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms . Intramolecular hydrogen bonding between the N atom of the oxadiazole moiety and NH2 group has been revealed in similar structures .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not detailed in the retrieved information, 1,2,4-oxadiazoles have been synthesized as anti-infective agents having anti-bacterial, anti-viral, anti-leishmanial, etc. activities .Physical and Chemical Properties Analysis
The compound is a solid . More specific physical and chemical properties such as melting point, solubility, and spectral data are not available in the retrieved information.Scientific Research Applications
Synthesis and Structural Analysis
The synthesis and structural characterization of novel derivatives related to 1,2,4-oxadiazoles and trifluoromethylpyridines have been explored. Such derivatives have shown potential applications in medical fields due to their antitumor activity. The design and synthesis involve modifying the lipophilicity of the molecules to improve the transport of bioactive units through cell wall barriers. This has been done by incorporating bioactive moieties such as pyrazole and pyrazolo[3,4-d]pyrimidine. The anti-cancer activity of these compounds has been assessed through in vitro monolayer proliferation assays, revealing a notable potency in some derivatives (Maftei et al., 2016).
Reactivity and Cyclization Studies
The compound 1,3,4-oxadiazoles exhibits diverse reactivity towards different electrophilic reagents. For instance, ethyl (5-cyanomethyl-1,3,4-oxadiazol-2-yl)acetate has been prepared and its reactivity studied, which opens new routes for synthesizing various derivatives. Additionally, the peculiarities of cyclization reactions involving trifluoroacetoacetate and ethanediamines have been examined, leading to the synthesis of hexahydroimidazo[1,2-a]pyridin-5-ones under mild conditions. This study highlights the influence of bulky substituents on the stereoselectivity of transformations (Elnagdi et al., 1988) (Goryaeva et al., 2020).
Future Directions
Properties
IUPAC Name |
1-(3-ethyl-1,2,4-oxadiazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O.C2HF3O2/c1-3-5-8-6(4(2)7)10-9-5;3-2(4,5)1(6)7/h4H,3,7H2,1-2H3;(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMUDJJQKSFZITG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=N1)C(C)N.C(=O)(C(F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12F3N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1255717-29-3 | |
Record name | 1,2,4-Oxadiazole-5-methanamine, 3-ethyl-α-methyl-, 2,2,2-trifluoroacetate (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1255717-29-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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